3-({[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}amino)-N-cyclopropyl-4-methylbenzamide

• IUPAC Name: 3-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]amino]-N-cyclopropyl-4-methylbenzamide
• InChI: InChI=1S/C21H28N4O2/c1-15-6-7-16(20(27)24-17-8-9-17)12-18(15)23-13-19(26)25(2)21(14-22)10-4-3-5-11-21/h6-7,12,17,23H,3-5,8-11,13H2,1-2H3,(H,24,27)
• InChI Key: HQPMQAAZUFHMOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CC2)NCC(=O)N(C)C3(CCCCC3)C#N
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

The compound contains several functional groups including a benzamide, a cyclohexyl group, a cyclopropyl group, and a cyanide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential uses in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the benzamide group could be introduced through a reaction with benzoic acid. The cyclohexyl and cyclopropyl groups might be added through reactions with the corresponding alkyl halides.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several cyclic structures (cyclohexyl and cyclopropyl groups) and a benzamide group. These groups would likely contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The benzamide group could undergo hydrolysis to form benzoic acid and an amine. The cyanide group could react with acids to form hydrogen cyanide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar groups like the amide could make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on factors like its molecular weight and the types of intermolecular forces present.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use in a biological context, the compound could interact with various enzymes or receptors in the body, depending on its structure and functional groups.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The presence of a cyanide group could potentially make this compound toxic, as cyanides can release toxic hydrogen cyanide gas under certain conditions.